An In-depth Technical Guide to the Synthesis of Ethylenediamine Tartrate from Ethylenediamine and Tartaric Acid
An In-depth Technical Guide to the Synthesis of Ethylenediamine Tartrate from Ethylenediamine and Tartaric Acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of ethylenediamine (B42938) tartrate, a compound with significant applications in chiral resolution and as a precursor in pharmaceutical and materials science. This document details the fundamental chemical principles, experimental protocols for various synthesis and crystallization methods, and key analytical data for the characterization of the final product.
Introduction
Ethylenediamine tartrate is an organic salt formed from the acid-base reaction between the bidentate organic base ethylenediamine and the dicarboxylic acid, tartaric acid. The chirality of tartaric acid makes ethylenediamine tartrate a valuable resolving agent in separating enantiomers.[1] Furthermore, its crystalline forms exhibit piezoelectric and nonlinear optical (NLO) properties, making it a subject of interest in materials science research.[1] This guide will focus on the synthesis, purification, and characterization of ethylenediamine tartrate, providing detailed methodologies and data to support research and development activities.
Chemical Principles
The synthesis of ethylenediamine tartrate is a straightforward acid-base neutralization reaction. Ethylenediamine, with its two basic amino groups, reacts with the two carboxylic acid groups of tartaric acid. The stoichiometry of the reaction is crucial, with a 1:2 molar ratio of ethylenediamine to L-(+)-tartaric acid typically employed to yield the desired ethylenediamine ditartrate salt.[1] The reaction results in the formation of the ethylenediammonium dication and two tartrate anions.
Reaction Scheme:
The formation of different crystalline forms, such as the anhydrous and hydrated polymorphs, is highly dependent on the reaction and crystallization conditions, particularly temperature.[1]
Synthesis and Purification Protocols
Two primary methods for the synthesis of ethylenediamine tartrate are solution-based synthesis and mechanochemical synthesis.
Solution-Based Synthesis
This is the most common method, offering excellent control over product purity and crystallinity.
Experimental Protocol:
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Dissolution: In a suitable reaction vessel, dissolve L-(+)-tartaric acid in deionized water. A typical concentration is around 1 mole of tartaric acid per 2-3 liters of water.
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Addition of Ethylenediamine: While stirring, slowly add a stoichiometric amount (1:2 molar ratio of ethylenediamine to tartaric acid) of ethylenediamine to the tartaric acid solution. The reaction is exothermic, and the addition should be controlled to maintain a safe temperature.
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Heating and pH Adjustment: Heat the solution to approximately 60°C to ensure complete dissolution of the reactants.[1] The pH of the solution should be maintained in the range of 6.5 to 8.0 to ensure the formation of the desired salt.[2] If necessary, the pH can be adjusted with a dilute solution of ammonium (B1175870) hydroxide.[2]
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Crystallization: The product is isolated through crystallization, which can be achieved by two primary methods:
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Slow Evaporation: Allow the solvent to evaporate slowly at room temperature over several days. This method typically yields large, high-quality single crystals.[1]
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Controlled Cooling: For the anhydrous form, cool the saturated solution from a temperature above 41°C. For the dihydrate form, crystallization should be induced by cooling a saturated solution from a temperature below 41°C.[3] A slow cooling rate is recommended for obtaining well-defined crystals.
-
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Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold deionized water or ethanol (B145695) to remove any soluble impurities, and dry under vacuum at a temperature below 40°C to prevent the loss of water of hydration in the case of the dihydrate.
Mechanochemical Synthesis
This method offers a solvent-free and often faster alternative to solution-based synthesis.
Experimental Protocol:
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Milling: Place stoichiometric amounts of solid ethylenediamine and tartaric acid in a ball mill.
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Reaction: Mill the reactants for a specified period. The mechanical energy from milling initiates the solid-state reaction.
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Isolation: The resulting powder is the ethylenediamine tartrate salt. Further purification can be achieved by recrystallization from water if necessary.
Data Presentation
Physicochemical Properties
| Property | Value | Reference |
| Molecular Formula | C₆H₁₄N₂O₆ | [4] |
| Molecular Weight | 210.19 g/mol | [4] |
| Appearance | Colorless crystals | [5] |
| Boiling Point | 487.3°C at 760 mmHg | [6] |
| Flash Point | 248.5°C | [6] |
Crystallographic Data
Ethylenediamine tartrate is known to exist in at least two forms: an anhydrous form and a dihydrate form.
| Parameter | Anhydrous Ethylenediamine d-tartrate | Ethylenediamine ditartrate dihydrate |
| Crystal System | Monoclinic | Tetragonal |
| Space Group | P2₁ | P4₁2₁2 |
| a (Å) | 8.974 | 7.531 |
| b (Å) | 8.797 | 7.531 |
| c (Å) | 5.984 | 30.065 |
| α (°) | 90 | 90 |
| β (°) | 105.40 | 90 |
| γ (°) | 90 | 90 |
| Z | 2 | 4 |
| Reference | [1] | [3] |
Spectroscopic Data
| Technique | Key Features | Reference |
| ¹H NMR (D₂O) | Chemical shifts for ethylenediamine and tartrate protons. | [7] |
| ¹³C NMR | Signals corresponding to the carbon atoms in the ethylenediammonium and tartrate ions. | [8] |
| Infrared (IR) | Characteristic absorption bands for N-H (amine salt), C=O (carboxylate), C-O, and O-H functional groups. | [9] |
Visualizations
Signaling Pathways and Experimental Workflows
Caption: Solution-Based Synthesis Workflow for Ethylenediamine Tartrate.
Caption: Key Parameters Influencing Ethylenediamine Tartrate Synthesis.
References
- 1. Ethylenediamine Tartrate|CAS 22719-15-9|RUO [benchchem.com]
- 2. US2591032A - Methods for growing ethylenediamine tartrate crystals - Google Patents [patents.google.com]
- 3. journals.iucr.org [journals.iucr.org]
- 4. Ethylenediamine tartrate | C6H14N2O6 | CID 18387012 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Ethylenediamine - Wikipedia [en.wikipedia.org]
- 6. ethylenediamine tartrate | CAS#:22719-15-9 | Chemsrc [chemsrc.com]
- 7. spectrabase.com [spectrabase.com]
- 8. ETHYLENEDIAMINE DI-L-(+)-TARTRATE(996-78-1) 13C NMR spectrum [chemicalbook.com]
- 9. researchgate.net [researchgate.net]
